Cas no 1736-60-3 (Allylpentafluorobenzene)

Allylpentafluorobenzene Properties

Names and Identifiers

• allylpentafluorobenzene
• 1,2,3,4,5-pentafluoro-6-prop-2-enylbenzene
• 2,3,4,5,6-Pentafluoro(Allylbenzene)
• PENTAFLUOROALLYLBENZENE
• Benzene, allylpentafluoro-
• 3-(Pentafluorophenyl)propene
• 3-(PENTAFLUOROPHENYL)-1-PROPENE
• 3-(Pentafluorophenyl)prop-1-ene
• Allylpentafluorobenzene97%
• Allylpentafluorobenzene 97%
• Allylpentafluorobenzene, 97% 5GR
• BENZENE, PENTAFLUORO-2-PROPENYL-
• 1-Allyl-2,3,4,5,6-pentafluorobenzene
• Allylpentafluorobenzene, 97%
• YBDBTBVNQQBHGJ-UHFFFAOYSA-N
• PC1006
• 1,2,3,4,5-pentafluoro-6-(prop-2-en-1-yl)benzene
• C9H5F5
• NSC88279
• allyl pentafluorobenzene
• PubChem13366
• 3-(Pentafluorophenyl)prop-1-
• 2,3,4,5,6-Pentafluoro(allylbenzene)
• ALLYLPENTAFLUOROBENZENE
• EINECS 217-083-6
• NS00046787
• DTXSID50169636
• MFCD00000301
• J-010929
• FT-0633805
• NSC-88279
• 1-Allyl-2,3,4,5,6-pentafluorobenzene #
• NSC 88279
• 1736-60-3
• PS-10091
• Allylpentafluorobenzene, >/=98%
• AKOS007930770
• AC8594
• Benzene, 1,2,3,4,5-pentafluoro-6-(2-propen-1-yl)-
• SY048786
• SCHEMBL151989
• Pentafluoroallylbenzene
• A1611
• 3-(pentafluorophenyl)-1-propene
• Allylpentafluorobenzene
• DB-043951
• 2,3,4,5,6-PENTAFLUORO(ALLYLBENZENE)
• +Expand

• MDL： MFCD00000301
• InChIKey： YBDBTBVNQQBHGJ-UHFFFAOYSA-N
• Inchi： 1S/C9H5F5/c1-2-3-4-5(10)7(12)9(14)8(13)6(4)11/h2H,1,3H2
• SMILES： FC1C(=C(C(=C(C=1C([H])([H])C([H])=C([H])[H])F)F)F)F
• BRN： 1971209

Computed Properties

• Exact Mass: 208.03100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 208.031141
• Heavy Atom Count: 14
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.11060
• PSA: 0.00000
• Refractive Index: n20/D 1.427(lit.)
• Boiling Point: 148-149 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Density: 1.358 g/mL at 25 °C(lit.)

Allylpentafluorobenzene Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36/37/39
• Packing Group：III
• Risk Phrases：R10
• Dangerous goods sign： Xi F
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Prompt：warning
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• HazardClass：3

Allylpentafluorobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Material Chemicals High Polymer Materials